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Compound of Interest

Compound Name: RS 8359

Cat. No.: B1680135

For immediate release: This document provides essential safety and logistical information for
the proper disposal of RS 8359, a selective and reversible monoamine oxidase A (MAO-A)
inhibitor used in research. Adherence to these procedures is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance.

RS 8359 (CAS No. 105365-76-2) is a solid, white to off-white substance with the chemical
formula C14H12N4O and a molecular weight of 252.27.[1] While a Safety Data Sheet (SDS) for
RS 8359 classifies it as not a hazardous substance or mixture, it is imperative to handle it with
care due to its biological activity as a monoamine oxidase inhibitor.[1] The toxicological
properties of this compound have not been fully investigated.

Summary of Key Safety and Handling Information
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Property Information Source
CAS Number 105365-76-2 [1]
Appearance Solid, white to off-white MedChemExpress
o Not a hazardous substance or
Hazard Classification ) [1]
mixture
] Inhalation, skin contact, eye
Primary Route of Exposure ] ) [1]
contact, ingestion
Recommended Storage -20°C or -80°C Sigma-Aldrich

Personal Protective Equipment
(PPE)

Safety glasses, gloves, lab

coat

[1]

In Case of Exposure

Eye Contact: Flush with water
for several minutes. Skin
Contact: Wash with soap and
water. Inhalation: Move to
fresh air. Ingestion: Do NOT
induce vomiting; seek medical

attention.

[1]

Step-by-Step Disposal Protocol for RS 8359

This protocol is designed for the disposal of small quantities of RS 8359 typically used in a
research laboratory setting.

o Deactivation of Pure Compound (if necessary): For larger quantities of the pure, unused
compound, consider deactivation prior to disposal. While specific deactivation methods for
RS 8359 are not documented, a common approach for amine-containing compounds is
treatment with a solution of sodium hypochlorite (bleach). This should be done in a fume
hood with appropriate PPE. The reaction should be allowed to proceed to completion, and
the resulting solution should be neutralized before disposal. This step should only be
performed by trained personnel and in accordance with institutional safety guidelines.

o Waste Collection:
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o Solid Waste: Collect unused or contaminated solid RS 8359, including empty containers
and contaminated lab materials (e.g., weigh boats, pipette tips), in a designated, clearly
labeled hazardous waste container.

o Liquid Waste: For solutions of RS 8359, collect the waste in a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

» Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name ("RS 8359" and "4-[(7-hydroxy-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-
yl)amino]benzonitrile™), and the approximate concentration and quantity.

o Storage: Store the sealed waste container in a designated, secure waste accumulation area,
away from incompatible materials.

» Final Disposal: Arrange for pick-up and disposal by your institution's licensed hazardous
waste management provider. Always follow your institution's specific procedures for chemical
waste disposal.[1]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of RS 8359.
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Signaling Pathway Considerations (Hypothetical)

As RS 8359 is a monoamine oxidase A (MAO-A) inhibitor, its biological activity centers on
preventing the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine,
and dopamine. While a detailed signaling pathway diagram is beyond the scope of a disposal
document, it is important for researchers to be aware of this mechanism of action when
considering the potential biological impact of any accidental release.

This information is intended to provide guidance to trained laboratory professionals. Always
consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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